Cas no 841309-69-1 (Bis(2-hexyldecyl) butanedioate)

• Product Name: Bis(2-hexyldecyl) butanedioate
• CAS No: 841309-69-1
• MF: C₃₆H₇₀O₄
• MW: 566.93861246109
• CID: 2804885
• PubChem ID: 57009743
• Update Time: 2025-04-21

Bis(2-hexyldecyl) butanedioate Chemical and Physical Properties

Names and Identifiers

• Bis(2-hexyldecyl) butanedioate
• SCHEMBL345691
• DTXSID70720046
• 841309-69-1

• Inchi： 1S/C36H70O4/c1-5-9-13-17-19-23-27-33(25-21-15-11-7-3)31-39-35(37)29-30-36(38)40-32-34(26-22-16-12-8-4)28-24-20-18-14-10-6-2/h33-34H,5-32H2,1-4H3
• InChI Key： JIQQDZLFBDITIG-UHFFFAOYSA-N
• SMILES： O(C(CCC(=O)OCC(CCCCCC)CCCCCCCC)=O)CC(CCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 566.52741071Da
• Monoisotopic Mass: 566.52741071Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 33
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.8
• Topological Polar Surface Area: 52.6Ų